Cas no 1017048-94-0 (2-{5-Bromo-3-methyl-1H-pyrazolo3,4-bpyridin-1-yl}ethan-1-ol)

• Product Name: 2-{5-Bromo-3-methyl-1H-pyrazolo3,4-bpyridin-1-yl}ethan-1-ol
• CAS No: 1017048-94-0
• MF: C₉H₁₀BrN₃O
• MW: 256.099200725555
• CID: 4567290
• PubChem ID: 24705006
• Update Time: 2025-09-17

2-{5-Bromo-3-methyl-1H-pyrazolo3,4-bpyridin-1-yl}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-{5-Bromo-3-methyl-1H-pyrazolo[3,4-b]pyridin-1-yl}ethan-1-ol
• 1H-Pyrazolo[3,4-b]pyridine-1-ethanol, 5-bromo-3-methyl-
• 2-{5-Bromo-3-methyl-1H-pyrazolo3,4-bpyridin-1-yl}ethan-1-ol

• Inchi： 1S/C9H10BrN3O/c1-6-8-4-7(10)5-11-9(8)13(12-6)2-3-14/h4-5,14H,2-3H2,1H3
• InChI Key： SVVUYMRGHUVUBD-UHFFFAOYSA-N
• SMILES： C12N(CCO)N=C(C)C1=CC(Br)=CN=2

Computed Properties

• Exact Mass: 255.00072g/mol
• Monoisotopic Mass: 255.00072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 256.1g/mol
• XLogP3: 1.2
• Topological Polar Surface Area: 50.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on 2-{5-Bromo-3-methyl-1H-pyrazolo3,4-bpyridin-1-yl}ethan-1-ol

Comprehensive Overview of 2-{5-Bromo-3-methyl-1H-pyrazolo[3,4-b]pyridin-1-yl}ethan-1-ol (CAS No. 1017048-94-0)

2-{5-Bromo-3-methyl-1H-pyrazolo[3,4-b]pyridin-1-yl}ethan-1-ol (CAS No. 1017048-94-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the pyrazolopyridine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. The presence of a bromo substituent at the 5-position and a hydroxyethyl group at the 1-position makes this molecule a versatile intermediate for drug discovery and development. Researchers are particularly interested in its potential applications in targeting kinase inhibitors and modulating cellular signaling pathways.

In recent years, the demand for pyrazolopyridine derivatives has surged due to their relevance in treating various diseases. The compound 2-{5-Bromo-3-methyl-1H-pyrazolo[3,4-b]pyridin-1-yl}ethan-1-ol is often explored for its role in medicinal chemistry and biochemical assays. Its structural features, including the 5-bromo and 3-methyl groups, contribute to its unique reactivity and binding affinity. This has led to its inclusion in high-throughput screening libraries, where it is evaluated for potential therapeutic effects against conditions like inflammation and metabolic disorders.

The synthesis of CAS No. 1017048-94-0 involves multi-step organic reactions, often starting from commercially available pyrazolopyridine precursors. Key steps include bromination at the 5-position and subsequent functionalization to introduce the hydroxyethyl moiety. The compound's purity and stability are critical for its use in research, and advanced analytical techniques such as HPLC and NMR spectroscopy are employed to ensure quality control. These methods are essential for confirming the identity and consistency of the compound, which is crucial for reproducible experimental results.

From a drug discovery perspective, 2-{5-Bromo-3-methyl-1H-pyrazolo[3,4-b]pyridin-1-yl}ethan-1-ol is valued for its potential as a scaffold molecule. Its modular structure allows for further derivatization, enabling the creation of analogs with enhanced bioactivity. This adaptability aligns with current trends in fragment-based drug design, where small molecules are optimized for specific targets. The compound's pharmacokinetic properties, such as solubility and metabolic stability, are also areas of active investigation, as these factors influence its suitability for preclinical development.

In the context of scientific literature, CAS No. 1017048-94-0 has been referenced in studies exploring kinase inhibition and signal transduction. Kinases are enzymes implicated in numerous diseases, and inhibitors targeting these proteins are a major focus of modern therapeutics. The 5-bromo-3-methyl substitution pattern in this compound may enhance its interaction with kinase active sites, making it a valuable tool for mechanistic studies. Additionally, its ethanolamine side chain could improve water solubility, a desirable trait for drug candidates.

The growing interest in heterocyclic chemistry and small-molecule therapeutics has positioned 2-{5-Bromo-3-methyl-1H-pyrazolo[3,4-b]pyridin-1-yl}ethan-1-ol as a compound of significant research value. Its applications extend beyond drug discovery to include chemical biology and proteomics, where it is used to probe protein-ligand interactions. As the field of precision medicine advances, compounds like this are likely to play a pivotal role in developing targeted therapies with fewer side effects.

For researchers seeking reliable sources of CAS No. 1017048-94-0, it is essential to partner with reputable suppliers who adhere to stringent quality standards. The compound's stability under various storage conditions and compatibility with common laboratory solvents are practical considerations for its use. Furthermore, ongoing studies aim to elucidate its full spectrum of biological activities, which could unlock new opportunities in therapeutic innovation.

In summary, 2-{5-Bromo-3-methyl-1H-pyrazolo[3,4-b]pyridin-1-yl}ethan-1-ol (CAS No. 1017048-94-0) represents a promising candidate for interdisciplinary research. Its structural versatility, combined with its potential applications in drug development and chemical biology, underscores its importance in contemporary science. As the scientific community continues to explore its properties, this compound is poised to contribute to breakthroughs in understanding and treating complex diseases.